Cas no 1805381-88-7 (3-Chloro-4-(chloromethyl)-6-(difluoromethyl)pyridine-2-acetonitrile)

3-Chloro-4-(chloromethyl)-6-(difluoromethyl)pyridine-2-acetonitrile is a halogenated pyridine derivative with a versatile reactive profile, making it a valuable intermediate in organic synthesis. The presence of multiple functional groups, including chloro, chloromethyl, difluoromethyl, and acetonitrile moieties, allows for selective modifications, facilitating its use in the development of agrochemicals and pharmaceuticals. Its structural features enable efficient derivatization, particularly in heterocyclic chemistry. The compound's stability under standard conditions ensures reliable handling and storage. Its reactivity with nucleophiles and electrophiles makes it suitable for constructing complex molecular frameworks, underscoring its utility in research and industrial applications.

3-Chloro-4-(chloromethyl)-6-(difluoromethyl)pyridine-2-acetonitrile structure

1805381-88-7 structure

Product Name:3-Chloro-4-(chloromethyl)-6-(difluoromethyl)pyridine-2-acetonitrile

CAS No:1805381-88-7

MF:C₉H₆Cl₂F₂N₂

MW:251.060146808624

CID:4873903

Update Time:2025-05-19

3-Chloro-4-(chloromethyl)-6-(difluoromethyl)pyridine-2-acetonitrile Chemical and Physical Properties

Names and Identifiers

- 3-Chloro-4-(chloromethyl)-6-(difluoromethyl)pyridine-2-acetonitrile
- Inchi： 1S/C9H6Cl2F2N2/c10-4-5-3-7(9(12)13)15-6(1-2-14)8(5)11/h3,9H,1,4H2
- InChI Key： UDLKHXNUAGKFNY-UHFFFAOYSA-N
- SMILES： ClC1C(CC#N)=NC(C(F)F)=CC=1CCl

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 15
Rotatable Bond Count: 3
Complexity: 254
XLogP3: 2.2
Topological Polar Surface Area: 36.7

3-Chloro-4-(chloromethyl)-6-(difluoromethyl)pyridine-2-acetonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A029044908-1g	3-Chloro-4-(chloromethyl)-6-(difluoromethyl)pyridine-2-acetonitrile	1805381-88-7	97%	1g	$1,490.00	2022-04-01

3-Chloro-4-(chloromethyl)-6-(difluoromethyl)pyridine-2-acetonitrile Related Literature

1. Ester-directed orthogonal dual C–H activation and ortho aryl C–H alkenylation via distal weak coordination†

Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
2. Excited state dynamics of symmetric and asymmetric Cr3(dpa)4Cl2 measured using femtosecond transient absorption spectroscopy†

Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
3. Establishing empirical design rules of nucleic acid templates for the synthesis of silver nanoclusters with tunable photoluminescence and functionalities towards targeted bioimaging applications†

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5. Establishing new scaling relations on two-dimensional MXenes for CO2 electroreduction†

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Additional information on 3-Chloro-4-(chloromethyl)-6-(difluoromethyl)pyridine-2-acetonitrile

3-Chloro-4-(chloromethyl)-6-(difluoromethyl)pyridine-2-acetonitrile: A Comprehensive Overview

The compound 3-Chloro-4-(chloromethyl)-6-(difluoromethyl)pyridine-2-acetonitrile, identified by the CAS number 1805381-88-7, is a highly specialized organic molecule with significant applications in various fields, particularly in the chemical and pharmaceutical industries. This compound is characterized by its complex structure, which includes a pyridine ring substituted with chlorine, chloromethyl, difluoromethyl, and acetonitrile groups. The presence of these substituents imparts unique chemical properties, making it a valuable compound for research and development.

Recent studies have highlighted the importance of such substituted pyridine derivatives in the development of new drugs and agrochemicals. The pyridine ring serves as a versatile scaffold for attaching various functional groups, enabling the creation of molecules with diverse biological activities. The substitution pattern in this compound—specifically at positions 2, 3, 4, and 6—plays a crucial role in determining its reactivity and selectivity in different chemical reactions.

The synthesis of 3-Chloro-4-(chloromethyl)-6-(difluoromethyl)pyridine-2-acetonitrile involves a series of carefully designed steps to ensure high purity and yield. Researchers have employed advanced techniques such as Suzuki coupling and nucleophilic substitution to construct the molecule. These methods not only enhance the efficiency of the synthesis process but also allow for precise control over the substitution pattern on the pyridine ring.

In terms of applications, this compound has shown promise in several areas. For instance, its ability to act as a precursor for more complex molecules makes it invaluable in drug discovery programs. Additionally, its unique electronic properties render it suitable for use in materials science, particularly in the development of advanced materials with tailored electronic characteristics.

Recent advancements in computational chemistry have enabled researchers to predict the behavior of this compound under various conditions. By using molecular modeling techniques, scientists can simulate how this compound interacts with other molecules, providing insights into its potential uses and limitations. Such studies have underscored the importance of understanding the relationship between molecular structure and function.

The environmental impact of this compound is another area of active research. As industries increasingly prioritize sustainability, there is a growing need to assess the environmental fate and toxicity of chemicals like 3-Chloro-4-(chloromethyl)-6-(difluoromethyl)pyridine-2-acetonitrile. Preliminary studies suggest that while it exhibits high efficacy in certain applications, further research is required to fully understand its long-term effects on ecosystems.

In conclusion, 3-Chloro-4-(chloromethyl)-6-(difluoromethyl)pyridine-2-acetonitrile (CAS No. 1805381-88-7) is a multifaceted compound with immense potential across various industries. Its unique structure and properties make it a subject of interest for researchers aiming to develop innovative solutions in chemistry and beyond.